Cobalt(II) oxide

• IUPAC Name: oxocobalt
• InChI: InChI=1S/Co.O
• InChI Key: IVMYJDGYRUAWML-UHFFFAOYSA-N
• Canonical SMILES: O=[Co]
• Molecular Formula: CoO
• Molecular Weight: 74.933 g/mol
• Physical Description: Dry Powder; Pellets or Large Crystals, Solid that is dark gray (commercial product), olive green, or red; [Merck Index] Green powder, insoluble in water; [MSDSonline], BLACK-TO-GREEN CRYSTALS OR POWDER.
• Solubility: In water, 4.88 mg/L at 20 °C, 3.27 mg/L at 37 °C (column elution method), Practically insoluble in water, Insoluble in water, Soluble in acids or alkalies, Insoluble in ammonium hydroxide; soluble in acids and alkali hydroxides, Solubility in water: none
• Density: 5.7-6.7 depending on preparation, Relative density: 6.66 at 21.3 °C (OECD Guideline 109 (Density of Liquids and Solids)), 5.7-6.7 g/cm³
• Mechanism of Action: The aim of this study was to find out the intracellular signaling transduction pathways involved in cobalt oxide nanoparticles (CoO NPs) mediated oxidative stress in vitro and in vivo system. Cobalt oxide nanoparticles released excess Co++ ions which could activated the NADPH oxidase and helps in generating the reactive oxygen species (ROS). Our results showed that CoO NPs elicited a significant (p<0.05) amount of ROS in lymphocytes. In vitro pretreatment with N-acetylene cystine had a protective role on lymphocytes death induced by CoO NPs. In vitro and in vivo results showed the elevated level of TNF-alpha after CoO NPs treatment. This TNF-alpha phosphorylated the p38 mitogen-activated protein kinase followed by activation of caspase 8 and caspase 3 which could induce cell death. This study showed that CoO NPs induced oxidative stress and activated the signaling pathway of TNF-alpha-caspase-8-p38-caspase-3 to primary immune cells. This study suggested that bare CoO NPs are a toxic for primary human immune cells that deals directly with human health. Surface modification or surface functionalization may open the gateway for further use of CoO NPs in different industrial use or in biomedical sciences. /Cobalt oxide nanoparticles/
• Color/Form: Powder or cubic or hexagonal crystals; color varies from olive green to red depending on particle size, but the commercial material is usually dark gray, Gray cubic crystals, Grayish powder under most conditiond; can form green brown crystals., Black to green crystals or powder
• CAS No.: 1307-96-6
• Melting Point: About 1935 °C, 1935 °C

Description

Cobalt(II) oxide, also known as cobaltous oxide or cobalt monoxide, is an inorganic compound with the chemical formula CoO. It typically appears as an olive-green or gray powder and is odorless. This compound is extensively used in the ceramics industry to create blue-colored glazes and enamels, as well as in the chemical industry for producing cobalt(II) salts .

Mechanism of Action

Target of Action

Cobalt(II) oxide, also known as cobaltous oxide or cobalt monoxide, is an inorganic compound that has been used extensively in various industries . Its primary targets are the chemical and ceramics industries , where it is used as an additive to create blue-colored glazes and enamels, and for producing cobalt (II) salts . It also finds application in the field of electrocatalysis , particularly in oxygen-evolution reactions .

Mode of Action

This compound interacts with its targets through various chemical reactions. For instance, it reacts with mineral acids to form corresponding cobalt salts . This reaction can be represented as follows:

CoO+2HX→CoX2+H2OCoO + 2HX \rightarrow CoX_2 + H_2O CoO+2HX→CoX2​+H2​O

In the ceramics industry, the compound provides a deep shade of blue, known as cobalt blue, when used as a coloring agent on kiln-fired pottery .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily related to its reactions with other compounds. For example, a reaction between cobalt oxide and ammonium chloride has been studied, with a multistage mechanism established for the reaction . The final product of this reaction is cobalt chloride, which occurs via the formation and decomposition of various intermediate compounds .

Pharmacokinetics

It’s known that cobalt compounds can potentially be toxic in large amounts .

Result of Action

The result of this compound’s action depends on its application. In the ceramics industry, it results in the creation of blue-colored glazes and enamels . In chemical reactions, it can lead to the formation of various cobalt salts . In electrocatalysis, it can significantly improve the oxygen evolution reaction activity .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, its conversion to cobalt(II,III) oxide occurs upon heating at around 600–700 °C in air . Above 900 °C, this compound is stable . Therefore, temperature plays a crucial role in determining the compound’s action, efficacy, and stability.

Biochemical Analysis

Biochemical Properties

Cobalt(II) oxide nanoparticles have gained significant attention due to their unique properties and diverse applications in various fields These nanoparticles interact with various enzymes, proteins, and other biomolecules, influencing biochemical reactions

Cellular Effects

This compound particles can induce cytotoxic effects via a Trojan-horse mechanism . Once internalized into lysosomal and acidic intracellular compartments, these particles slowly release a low amount of cobalt ions (Co2+) that can impair the viability of cells . The cellular effects of this compound are not solely due to the released Co2+ but are induced by the particles themselves .

Molecular Mechanism

It is known that this compound can react with mineral acids to form corresponding cobalt salts

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. For instance, strain engineering of the outermost surface of this compound nanorods can turn them into efficient electrocatalysts for the hydrogen evolution reaction

Metabolic Pathways

This compound is involved in certain metabolic pathways. For instance, it has been suggested that the biosynthesis of cobalamin in certain bacteria requires molecular oxygen to promote ring-contraction, and cobalt is added late to the corrin ring in the biosynthetic sequence

Transport and Distribution

The transport and distribution of this compound within cells and tissues are complex processes. This compound particles can be internalized into cells, where they slowly release cobalt ions

Subcellular Localization

It is known that this compound particles can be internalized into cells

Preparation Methods

Synthetic Routes and Reaction Conditions: Cobalt(II) oxide can be synthesized through several methods:

Oxidation of Cobalt Powder: Cobalt powder is oxidized with air to form this compound.

Thermal Decomposition: this compound can be prepared by the thermal decomposition of cobalt(II) nitrate or cobalt(II) carbonate.

Precipitation and Dehydration: this compound can also be prepared by precipitating cobalt(II) hydroxide from a cobalt salt solution using a base, followed by thermal dehydration of the hydroxide.

Industrial Production Methods: In industrial settings, this compound is often produced by the thermal decomposition of cobalt(II) nitrate or cobalt(II) carbonate at high temperatures. This method is preferred due to its efficiency and scalability .

Types of Reactions:

Oxidation: this compound can be further oxidized to cobalt(III) oxide (Co2O3) or cobalt(II,III) oxide (Co3O4) under specific conditions.

Reduction: this compound can be reduced to metallic cobalt using reducing agents such as hydrogen or carbon monoxide.

Acid-Base Reactions: this compound reacts with mineral acids to form the corresponding cobalt salts.

Common Reagents and Conditions:

Oxidation: Requires an oxidizing agent such as oxygen or air at elevated temperatures.

Reduction: Typically involves hydrogen gas or carbon monoxide at high temperatures.

Acid-Base Reactions: Involves mineral acids like hydrochloric acid or sulfuric acid at room temperature.

Major Products Formed:

Oxidation: Cobalt(III) oxide (Co2O3) or cobalt(II,III) oxide (Co3O4).

Reduction: Metallic cobalt.

Acid-Base Reactions: Cobalt(II) salts such as cobalt(II) chloride.

Scientific Research Applications

Cobalt(II) oxide has a wide range of applications in scientific research:

Chemistry: Used as a catalyst in various chemical reactions, including the Fischer-Tropsch synthesis and the oxidation of hydrocarbons.

Biology: Investigated for its potential use in biological applications, such as antimicrobial agents and enzyme inhibitors.

Medicine: Explored for its potential in cancer treatment due to its ability to generate reactive oxygen species that can induce cell death in cancer cells.

Industry: Utilized in the production of cobalt-based pigments, batteries, and magnetic materials

Comparison with Similar Compounds

Cobalt(II) oxide can be compared with other similar compounds, such as:

Cobalt(II,III) oxide (Co3O4): This compound is a mixed-valence oxide of cobalt and has different oxidation states (Co2+ and Co3+).

Cobalt(III) oxide (Co2O3): This compound contains cobalt in the +3 oxidation state and has different chemical and physical properties compared to this compound.

Nickel(II) oxide (NiO): Nickel(II) oxide is similar in structure to this compound but has different magnetic and catalytic properties due to the presence of nickel instead of cobalt.

This compound is unique due to its specific oxidation state, magnetic properties, and wide range of applications in various fields.

Synthesis routes and methods

Procedure details

A concentrated cobalt nitrate solution is prepared by reacting 255 parts of electrolytic grade cobalt with 2,060 parts of 40 percent nitric acid. About 5 percent of the concentrated cobalt nitrate solution is reserved for later use in this example as described below. The remainder of the solution is reduced in volume by evaporation and transferred to an aluminum pan. The highly concentrated cobalt nitrate solution is heated in a furnace at 500° C. for 4 hours to form a first porous mass of cobalt oxide. The decomposition of the nitrate begins in solution and no crystals of cobalt nitrate are observed to form. This porous mass is cooled to ambient temperature and saturated with the portion of cobalt nitrate solution previously reserved. Then, the saturated mass is heated in the furnace at 500° C. for 4 hours to produce a second porous mass of cobalt oxide, consisting essentially of Co3O4 and containing 48.9 percent trivalent cobalt, Co+3. This second porous mass of cobalt oxide is cooled to ambient temperature, ground, and screened to provide a particulate cobalt oxide catalyst having a specific surface area of 0.2 m2 /g and a bulk density of 1.7 g./ml. The catalyst is in the form of irregular particles of length and mean diameter about equal and in the range 1.4 to 4.0 mm., said particles having a mean crushing strength of 4,200 grams per particle.